molecular formula C12H12O B8484264 4-(1-Cyclopentenyl)benzaldehyde

4-(1-Cyclopentenyl)benzaldehyde

Cat. No.: B8484264
M. Wt: 172.22 g/mol
InChI Key: FHLALRPMKHSNMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Cyclopentenyl)benzaldehyde is an aromatic aldehyde derivative characterized by a cyclopentenyl ring attached to the para position of the benzaldehyde core. Its molecular formula is C₁₂H₁₂O, with a molecular weight of 172.23 g/mol. The cyclopentenyl substituent introduces unique steric and electronic effects, distinguishing it from simpler benzaldehyde derivatives. The five-membered cyclopentenyl ring may impart ring strain, influencing reactivity in cycloaddition or substitution reactions.

Properties

Molecular Formula

C12H12O

Molecular Weight

172.22 g/mol

IUPAC Name

4-(cyclopenten-1-yl)benzaldehyde

InChI

InChI=1S/C12H12O/c13-9-10-5-7-12(8-6-10)11-3-1-2-4-11/h3,5-9H,1-2,4H2

InChI Key

FHLALRPMKHSNMY-UHFFFAOYSA-N

Canonical SMILES

C1CC=C(C1)C2=CC=C(C=C2)C=O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural and Functional Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Key Functional Groups
4-(1-Cyclopentenyl)benzaldehyde C₁₂H₁₂O 172.23 Cyclopentenyl Aldehyde, Alkene (ring)
4-Hydroxybenzaldehyde C₇H₆O₂ 122.12 Hydroxyl Aldehyde, Phenolic -OH
4-(Bromomethyl)benzaldehyde C₈H₇BrO 199.05 Bromomethyl Aldehyde, -CH₂Br
4-(4-Nitrophenoxy)benzaldehyde C₁₃H₉NO₄ 243.22 Nitrophenoxy Aldehyde, -O-C₆H₄-NO₂
4-(1-Methyl-1H-pyrazol-4-yl)benzaldehyde C₁₁H₁₀N₂O 186.22 Pyrazole Aldehyde, N-heterocycle

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